Cas no 1238058-12-2 (4,5-dimethyl-1H-imidazole-2-carbonitrile)

4,5-dimethyl-1H-imidazole-2-carbonitrile structure

1238058-12-2 structure

Product Name:4,5-dimethyl-1H-imidazole-2-carbonitrile

CAS No:1238058-12-2

MF:C₆H₇N₃

MW:121.139880418777

MDL:MFCD24609967

CID:4579671

PubChem ID:19427257

Update Time:2023-08-10

4,5-dimethyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4,5-dimethyl-1H-imidazole-2-carbonitrile
- Z2630879780
- MDL： MFCD24609967
- Inchi： 1S/C6H7N3/c1-4-5(2)9-6(3-7)8-4/h1-2H3,(H,8,9)
- InChI Key： VEJJTIVGAPRBKJ-UHFFFAOYSA-N
- SMILES： N1C(C#N)=NC(C)=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 146
XLogP3: 0.9
Topological Polar Surface Area: 52.5

4,5-dimethyl-1H-imidazole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM415988-250mg	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%+	250mg	$504	2023-01-19
Chemenu	CM415988-500mg	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%+	500mg	$778	2023-01-19
Chemenu	CM415988-1g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%+	1g	$989	2023-01-19
Enamine	EN300-306818-0.05g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.05g	$212.0	2025-03-19
Enamine	EN300-306818-0.1g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.1g	$317.0	2025-03-19
Enamine	EN300-306818-0.25g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.25g	$452.0	2025-03-19
Enamine	EN300-306818-0.5g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.5g	$713.0	2025-03-19
Enamine	EN300-306818-1.0g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	1.0g	$914.0	2025-03-19
Enamine	EN300-306818-2.5g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	2.5g	$1791.0	2025-03-19
Enamine	EN300-306818-5.0g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	5.0g	$2650.0	2025-03-19

4,5-dimethyl-1H-imidazole-2-carbonitrile Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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